Cas no 13691-22-0 (1-(4-Aminophenyl)pyrrolidin-2-one)

1-(4-Aminophenyl)pyrrolidin-2-one is a versatile organic compound featuring both an aromatic amine and a pyrrolidinone moiety, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of the 4-aminophenyl group enhances its reactivity in electrophilic substitution and coupling reactions, while the pyrrolidin-2-one ring contributes to its stability and potential bioactivity. This compound is particularly useful in the development of heterocyclic derivatives, serving as a precursor for drug candidates targeting neurological and inflammatory disorders. Its well-defined structure and functional groups allow for precise modifications, facilitating research in medicinal chemistry and material science. High purity grades ensure consistent performance in synthetic applications.
1-(4-Aminophenyl)pyrrolidin-2-one structure
13691-22-0 structure
Product Name:1-(4-Aminophenyl)pyrrolidin-2-one
CAS No:13691-22-0
MF:C10H12N2O
MW:176.215082168579
MDL:MFCD00100993
CID:221517
PubChem ID:676146
Update Time:2025-05-28

1-(4-Aminophenyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Aminophenyl)pyrrolidin-2-one
    • 1-(4-Aminophenyl)-2-pyrrolidone
    • 1-(4-aminophenyl)-2-pyrrolidinone
    • 1-(4-AMINO-PHENYL)-PYRROLIDIN-2-ONE
    • 1-(4-aminohenyl)pyrrolidin-2-one
    • 1-(4-Aminophenyl)-2-pyrilidinone
    • 1-(4-aminophenyl)-2-pyrrolidinone(SALTDATA: FREE)
    • 1(4-aminophenyl)-2-pyrrolidone
    • 1-(4-Amino-phenyl)-pyrrolidin-2-on
    • 1-(4-aminophenyl)-pyrrolidin-2-one
    • 2-Pyrrolidinone, 1-(4-aminophenyl)-
    • (4-Aminophenyl)pyrrolidinone
    • IOMOVAPYJQVJDK-UHFFFAOYSA-N
    • ZERO/006013
    • STK501242
    • SP4144
    • SBB001510
    • BBL008273
    • TRA0063868
    • Pyrrolidin-2-one, 1-(4-aminophenyl)-
    • AKOS000122898
    • J-006938
    • 71412-08-3
    • F2148-0020
    • FT-0655918
    • Z94601206
    • EINECS 275-416-0
    • DTXSID70929577
    • 13691-22-0
    • BS-13753
    • NS00063333
    • AMY20030
    • CS-0047566
    • MFCD00100993
    • SCHEMBL78465
    • 1-(4-Aminophenyl)-2-pyrrolidinone, AldrichCPR
    • SY006662
    • EN300-13901
    • ALBB-005320
    • DB-017267
    • MDL： MFCD00100993
    • Inchi： 1S/C10H12N2O/c11-8-3-5-9(6-4-8)12-7-1-2-10(12)13/h3-6H,1-2,7,11H2
    • InChI Key： IOMOVAPYJQVJDK-UHFFFAOYSA-N
    • SMILES： O=C1CCCN1C1C=CC(=CC=1)N

Computed Properties

  • Exact Mass: 176.09500
  • Monoisotopic Mass: 176.094963
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.3
  • XLogP3: 0.7

Experimental Properties

  • Density: 1.234
  • Melting Point: 122-123 ºC
  • Boiling Point: 462.2°Cat760mmHg
  • Flash Point: 233.3℃
  • Refractive Index: 1.63
  • PSA: 46.33000
  • LogP: 2.04180

1-(4-Aminophenyl)pyrrolidin-2-one Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • HazardClass：IRRITANT

1-(4-Aminophenyl)pyrrolidin-2-one Customs Data

  • HS CODE：2933790090
  • Customs Data：

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

1-(4-Aminophenyl)pyrrolidin-2-one Pricemore >>

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 13691-22-0 95%
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 ￡563.00 2022-03-01
Apollo Scientific
OR951681-1g
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 13691-22-0 98%
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Apollo Scientific
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1-(4-Aminophenyl)pyrrolidin-2-one Production Method

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